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Compound of Interest

Compound Name: 5-Bromo-3-methylbenzofuran

Cat. No.: B1280059

This guide provides a comparative analysis of the X-ray crystallographic data of several 5-
bromo-3-methylbenzofuran derivatives. It is intended for researchers, scientists, and
professionals in drug development to facilitate the understanding of structure-property
relationships in this class of compounds. The guide summarizes key crystallographic
parameters, details the experimental protocols for their synthesis and structural determination,
and visualizes a relevant biological signaling pathway associated with their therapeutic
potential.

Crystallographic Data Comparison

The following tables summarize the key crystallographic data for a selection of 5-bromo-3-
methylbenzofuran derivatives, allowing for a direct comparison of their solid-state structures.

Table 1: Crystal Data and Structure Refinement for 5-Bromo-3-methylbenzofuran Derivatives.
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Table 2: Key Structural Parameters for 5-Bromo-3-methylbenzofuran Derivatives.

Dihedral Angle between
Key Intermolecular

Compound Name Benzofuran and Phenyl .
) Interactions
Ring (°)
5-Bromo-3-(3- C—H---0O hydrogen bonds,
fluorophenylsulfinyl)-2-methyl- 85.0(2) Br---O contact, slipped -1t
1-benzofuran[6] interactions

C—H:---0O hydrogen bonds
5-Bromo-2-(4-methylphenyl)-3-

) 29.58(7) forming centrosymmetric
methylsulfinyl-1-benzofuran[1] gi
imers
5-Bromo-2-(3-fluorophenyl)-3- 30.77(6) C—H:---O hydrogen bonds,
methylsulfinyl-1-benzofuran[2] ' Br---O halogen-bonding

5-Bromo-3-(4-

] C—H:---0O hydrogen bonds,
chlorophenylsulfinyl)-2-methyl- ~ 89.55(9)

Br---Br contact
1-benzofuran[3]

5-Bromo-2-methyl-3-(4- C—H:--0O hydrogen bonds,
methylphenylsulfinyl)-1- 87.83(6) Br---O contacts, 11—t
benzofuran[4] interactions
5-Bromo-3-ethylsulfinyl-2-(4- 0.9(2) C—H---0, C—H:--m, Br---m,
methylphenyl)-1-benzofuran[5] ' and Tt—Tt interactions

Experimental Protocols
General Synthesis of Sulfinylbenzofuran Derivatives

The general synthetic procedure for the preparation of the titte compounds involves the

oxidation of the corresponding sulfanyl precursors.[1][2][3][4][5][6] A solution of the appropriate
5-bromo-3-(arylsulfanyl)-2-methyl-1-benzofuran derivative in dichloromethane is cooled to 273
K (0 °C).[1][2][3][4][5][6] To this stirred solution, 3-chloroperoxybenzoic acid (m-CPBA, typically
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77% purity, ~1.0-1.2 equivalents) is added in small portions.[1][2][3][4][5][6] The reaction
mixture is then allowed to warm to room temperature and stirred for a period of 4 to 5 hours.[1]

[21(31[4][5][6]

Upon completion of the reaction, the mixture is washed with a saturated aqueous solution of
sodium bicarbonate.[1][2][3][4][5][6] The organic layer is separated, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure.[1][2][3][4][5]
[6] The resulting crude product is purified by column chromatography on silica gel, typically
using a mixture of hexane and ethyl acetate as the eluent, to afford the desired
sulfinylbenzofuran derivative as a colorless solid.[1][2][3][4]

X-ray Crystallography

Single crystals suitable for X-ray diffraction analysis are typically obtained by slow evaporation
of a solution of the purified compound in a suitable solvent such as acetone or ethyl acetate at
room temperature.[1][2][3][4][6]

Data collection is performed on a Bruker SMART APEXII CCD diffractometer using Mo Ka
radiation (A = 0.71073 A) at a temperature of 173 K.[1][2][3][4][6] The collected data is
processed using software such as SAINT for cell refinement and data reduction.[3] An
absorption correction, for instance, a multi-scan method (SADABS), is applied.[1][3]

The crystal structure is solved by direct methods using programs like SHELXS97 and refined
by full-matrix least-squares on F2 using SHELXL97.[3] All non-hydrogen atoms are refined
anisotropically. Hydrogen atoms are typically placed in geometrically calculated positions and
refined using a riding model.[1][2][3][4][6]

Biological Activity and Signaling Pathway

Benzofuran derivatives are known to exhibit a wide range of biological activities, including
anticancer properties.[7] Some 3-methylbenzofuran derivatives have been shown to induce
apoptosis in cancer cells by modulating key signaling pathways.[7] One such pathway is the
RAS/RAF/MEK/ERK signaling cascade, which is frequently hyperactivated in various cancers
and plays a crucial role in cell proliferation, survival, and differentiation. Inhibition of this
pathway can lead to the suppression of tumor growth. The diagram below illustrates the
proposed mechanism of action for a 3-methylbenzofuran derivative that inhibits the ERK
signaling pathway.[7]
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Caption: RAS/RAF/MEK/ERK signaling pathway and its inhibition by a 5-bromo-3-
methylbenzofuran derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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